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Compound of Interest

Compound Name: Tomentin

Cat. No.: B019184

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tomentin, a combination of the B-lactam antibiotic ticarcillin and the pB-lactamase inhibitor
clavulanic acid, is a critical therapeutic agent against a broad spectrum of bacterial infections.
Accurate and reliable quantification of both active pharmaceutical ingredients (APIs) is
paramount for quality control, formulation development, and pharmacokinetic studies. This
document provides a detailed high-performance liquid chromatography (HPLC) method for the
simultaneous determination of ticarcillin and clavulanic acid in pharmaceutical formulations.

Principle

The method employs reversed-phase high-performance liquid chromatography (RP-HPLC) with
UV detection to separate and quantify ticarcillin and clavulanic acid. The separation is achieved
on a specialized column that provides good resolution of the two components, which are then
detected based on their ultraviolet absorbance.

Experimental Workflow

The following diagram illustrates the general experimental workflow for the HPLC analysis of
Tomentin.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Tomentin
(Ticarcillin/Clavulanic Acid) Quantification using HPLC]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b019184+#hplc-method-for-tomentin-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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